Cas no 857284-26-5 (4-Thiazolemethanamine,N-methyl-2-[4-(trifluoromethyl)phenyl]-)

• Product Name: 4-Thiazolemethanamine,N-methyl-2-[4-(trifluoromethyl)phenyl]-
• CAS No: 857284-26-5
• MF: C₁₂H₁₁F₃N₂S
• MW: 272.289351701736
• CID: 717713
• PubChem ID: 7164660
• Update Time: 2025-06-14

4-Thiazolemethanamine,N-methyl-2-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolemethanamine,N-methyl-2-[4-(trifluoromethyl)phenyl]-
• N-methyl-1-[2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl]methanamine
• N-METHYL-N-([2-[4-(TRIFLUOROMETHYL)PHENYL]-1,3-THIAZOL-4-YL]METHYL)AMINE
• N-Methyl-N-({2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}methyl)amine
• N-Methyl-N-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}methylamine
• N-Methyl-N-({2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}methyl)amine 97%
• N-Methyl-N-({2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}methyl)amine97%
• N-methyl-1-[2-[4-(trifluoromethyl)phenyl]-4-thiazolyl]methanamine
• 4-Thiazolemethanamine, N-methyl-2-[4-(trifluoromethyl)phenyl]-
• N-methyl-1-(2-(4-(trifluoromethyl)phenyl)thiazol-4-yl)methanamine
• DTXSID40428224
• CS-0368146
• 857284-26-5
• DB-076426
• N-Methyl-1-{2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}methanamine
• methyl({2-[4-(trifluoromethyl)phenyl]-1,3-thiazol-4-yl}methyl)amine
• G76173
• AKOS009124213
• MS-22411
• IBCDDBBGPGTKNC-UHFFFAOYSA-N

• Inchi： 1S/C12H11F3N2S/c1-16-6-10-7-18-11(17-10)8-2-4-9(5-3-8)12(13,14)15/h2-5,7,16H,6H2,1H3
• InChI Key： IBCDDBBGPGTKNC-UHFFFAOYSA-N
• SMILES： S1C=C(CNC)N=C1C1=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 272.06000
• Monoisotopic Mass: 272.05950402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• PSA: 53.16000
• LogP: 3.93920

4-Thiazolemethanamine,N-methyl-2-[4-(trifluoromethyl)phenyl]- Security Information

• Hazard Statement： Corrosive
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-Thiazolemethanamine,N-methyl-2-[4-(trifluoromethyl)phenyl]-

Comprehensive Overview of 4-Thiazolemethanamine,N-methyl-2-[4-(trifluoromethyl)phenyl]- (CAS No. 857284-26-5)

The compound 4-Thiazolemethanamine,N-methyl-2-[4-(trifluoromethyl)phenyl]- (CAS No. 857284-26-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique thiazole core and trifluoromethylphenyl substituent, this compound exhibits remarkable potential in drug discovery and material science. Researchers are particularly interested in its structural versatility and bioactive properties, which make it a valuable candidate for developing novel therapeutic agents.

In recent years, the demand for fluorinated compounds like 4-Thiazolemethanamine,N-methyl-2-[4-(trifluoromethyl)phenyl]- has surged due to their enhanced metabolic stability and bioavailability. The trifluoromethyl group is a key feature that improves lipophilicity, a critical factor in drug design. This aligns with current trends in precision medicine and targeted therapies, where molecules with optimized pharmacokinetic profiles are highly sought after. Users searching for "fluorinated thiazole derivatives" or "CAS 857284-26-5 applications" will find this compound particularly relevant.

The synthesis of 4-Thiazolemethanamine,N-methyl-2-[4-(trifluoromethyl)phenyl]- involves multi-step organic reactions, often starting from commercially available thiazole precursors. Its N-methyl and methanamine functionalities contribute to its reactivity, enabling further derivatization for diverse applications. This adaptability has led to its exploration in catalysis and molecular imaging, addressing growing interest in "smart materials" and "high-performance additives."

From an industrial perspective, CAS 857284-26-5 is often discussed in contexts like "green chemistry" and "sustainable synthesis." Researchers are investigating eco-friendly routes to produce such compounds, minimizing waste and energy consumption. This resonates with broader environmental concerns and the push for green pharmaceuticals, a hot topic in both academic and commercial sectors.

In summary, 4-Thiazolemethanamine,N-methyl-2-[4-(trifluoromethyl)phenyl]- represents a compelling case study in modern chemical innovation. Its intersection with drug development, material science, and sustainability makes it a standout subject for professionals and enthusiasts alike. For those querying "thiazole-based bioactive molecules" or "857284-26-5 suppliers," this compound offers a wealth of research and application opportunities.